Cas no 1697445-18-3 (2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 1697445-18-3
• MF: C₁₀H₁₂F₂N₂O
• MW: 214.211889266968
• MDL: MFCD34600379
• CID: 5606035
• PubChem ID: 165755312
• Update Time: 2025-06-07

2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-9592552
• 1697445-18-3
• 2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one
• 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD34600379
• Inchi： 1S/C10H12F2N2O/c1-6-4-8(15)14-9(13-6)7-2-3-10(11,12)5-7/h4,7H,2-3,5H2,1H3,(H,13,14,15)
• InChI Key： NEIFYLJDNLIOAL-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NC(C)=CC(N2)=O)C1)F

Computed Properties

• Exact Mass: 214.09176933g/mol
• Monoisotopic Mass: 214.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one

Introduction to 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1697445-18-3)

2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one, identified by the CAS number 1697445-18-3, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a difluorocyclopentyl moiety and a dihydropyrimidinone scaffold suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The compound's structure combines elements that are increasingly recognized for their role in modulating biological pathways. The difluorocyclopentyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutics. This feature has been extensively explored in recent years, with studies demonstrating its utility in creating molecules with improved pharmacokinetic profiles.

In the context of modern drug discovery, the dihydropyrimidinone core is a well-established scaffold in medicinal chemistry. It is frequently employed in the development of bioactive molecules due to its versatility and compatibility with various functional groups. The addition of a methyl group at the 6-position further fine-tunes the electronic properties of the molecule, potentially influencing its reactivity and biological activity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize structures like 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one for specific applications. These computational methods have been instrumental in identifying lead compounds for diseases where traditional screening approaches may be less effective. For instance, virtual screening has been used to identify potential inhibitors of enzymes involved in cancer metabolism, where this compound shows promise.

The synthesis of such complex molecules often involves multi-step processes that require careful optimization to ensure high yields and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate framework of 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one. These methods not only enhance efficiency but also allow for the introduction of specific stereocenters, which are crucial for biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. By modifying its structure or appending different functional groups, chemists can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening programs, where large numbers of compounds are rapidly evaluated for their biological efficacy.

The pharmacological profile of 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one is still under active investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors. Such activities could make it relevant for treating conditions ranging from infectious diseases to neurological disorders. The compound's ability to interact with biological targets at the molecular level opens up numerous possibilities for therapeutic intervention.

Furthermore, the use of green chemistry principles has become increasingly important in pharmaceutical research. Synthesizing 2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one with minimal environmental impact not only aligns with regulatory requirements but also supports sustainable drug development practices. Efforts are ongoing to develop synthetic routes that reduce waste and energy consumption while maintaining high chemical yields.

In conclusion,2-(3,3-Difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1697445-18-3) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an important role in the development of next-generation therapeutics.